N-Dodecanoyl-DL-homoserine lactone

Specification

• CAS No.: 18627-38-8
• Molecular Formula: C16H29NO3
• Molecular Weight: 283.41 g/mol
• IUPAC Name: N-(2-oxooxolan-3-yl)dodecanamide
• Standard InChI: InChI=1S/C16H29NO3/c1-2-3-4-5-6-7-8-9-10-11-15(18)17-14-12-13-20-16(14)19/h14H,2-13H2,1H3,(H,17,18)
• Standard InChI Key: WILLZMOKUUPJSL-UHFFFAOYSA-N
• SMILES: CCCCCCCCCCCC(=O)NC1CCOC1=O
• Canonical SMILES: CCCCCCCCCCCC(=O)NC1CCOC1=O

Introduction

Chemical Properties and Structure

Molecular Characteristics

N-Dodecanoyl-DL-homoserine lactone possesses a well-defined chemical structure characterized by its molecular formula C16H29NO3 and a molecular weight of 283.4064 g/mol. It is registered with the CAS number 18627-38-8 and has the IUPAC Standard InChIKey: WILLZMOKUUPJSL-UHFFFAOYSA-N. The molecule consists of a homoserine lactone ring with an N-linked dodecanoyl chain (12-carbon acyl chain), giving it both hydrophilic and hydrophobic properties that are essential for its biological activity.

Structural Conformations

The C12-HSL molecule exhibits significant conformational flexibility due to its 12 torsion angles that can adopt different values, allowing the molecule to exist in various stable conformations. This flexibility is particularly important for its biological function, as it enables the molecule to interact with different receptor proteins across various bacterial species.

The lactone ring component of C12-HSL can exist in two distinct puckering forms: the endo and exo conformations. These different conformational states may affect how the molecule interacts with its target receptors and influence its biological activity in different bacterial systems.

Table 1: Chemical Properties of N-Dodecanoyl-DL-homoserine lactone

Property	Value
Molecular Formula	C16H29NO3
Molecular Weight	283.4064 g/mol
CAS Registry Number	18627-38-8
IUPAC Standard InChIKey	WILLZMOKUUPJSL-UHFFFAOYSA-N

Biological Functions

Role in Quorum Sensing

N-Dodecanoyl-DL-homoserine lactone functions as a quorum sensing signal molecule, enabling bacterial cells to monitor population density and coordinate collective behaviors. Although some bacterial species like Salmonella cannot synthesize AHLs directly, they can recognize these molecules produced by other microorganisms through specific receptor proteins such as SdiA. This cross-species communication allows for complex ecological interactions within microbial communities.

The concentration of C12-HSL in the environment correlates with bacterial population density, and when it reaches a threshold level, it triggers the coordinated expression of specific genes across the bacterial population. This synchronization enables bacteria to regulate behaviors that are most beneficial when performed by large groups of cells, such as biofilm formation, virulence factor production, and metabolic adaptation.

Interactions with Bacterial Systems

Recent research has demonstrated that C12-HSL significantly alters the fatty acid and protein profiles of Salmonella enterica serovar Enteritidis during various growth phases under anaerobic conditions. Interestingly, when exposed to C12-HSL, Salmonella cells in the logarithmic growth phase (4 hours of cultivation) developed profiles similar to those typically observed in the late stationary phase (36 hours), suggesting that this quorum sensing signal can anticipate stationary phase responses.

Detection Methods

Surface Enhanced Raman Spectroscopy

Recent advancements in analytical techniques have enabled the detection of C12-HSL at extremely low concentrations. Surface Enhanced Raman Spectroscopy (SERS) has emerged as a particularly powerful tool, capable of detecting C12-HSL below 1 nanomolar concentrations in both ultrapure water and under physiological conditions. This high sensitivity makes SERS a promising method for in situ measurements of low AHL concentrations in biofilms containing quorum sensing bacteria.

The ability to detect C12-HSL at such low concentrations is critical for studying its biological functions, as the natural concentrations of AHLs in bacterial communities can be in the nanomolar range. This sensitivity allows researchers to monitor quorum sensing activities in real-time and under more naturalistic conditions.

Research Applications

Biofilm Formation Studies

N-Dodecanoyl-DL-homoserine lactone plays a significant role in biofilm formation, making it a valuable tool for studying this complex bacterial behavior. Biofilms are structured communities of microorganisms enclosed in a self-produced matrix of extracellular polymeric substances, which provide protection against environmental stresses and antimicrobial agents. Understanding how C12-HSL regulates biofilm formation can provide insights into potential strategies for controlling biofilm-associated infections and biofouling in industrial settings.

Effects on Bacterial Metabolism

The presence of C12-HSL has been shown to alter important metabolic pathways in bacteria, particularly those related to oxidative stress and stationary phase responses. In Salmonella, C12-HSL increases the abundance of multiple proteins involved in thiol-related processes, which may enhance the bacteria's ability to resist oxidative stress. This finding has implications for understanding how bacteria adapt to changing environmental conditions and how these adaptations might be modulated for biotechnological applications.

Table 2: Protein Expression Changes in Salmonella in Response to C12-HSL

Protein	Function	Effect of C12-HSL
Tpx	Thiol-related	Increased abundance
Q7CR42	Thiol-related	Increased abundance
Q8ZP25	Thiol-related	Increased abundance
YfgD	Thiol-related	Increased abundance
AhpC	Thiol-related	Increased abundance
NfsB	Thiol-related	Increased abundance in all evaluated times
YdhD	Thiol-related	Increased abundance
TrxA	Thiol-related	Increased abundance
LuxS	AI-2 synthesis	Differentially abundant

Biomineralization Applications

C12-HSL has been utilized in biomineralization studies, particularly in the context of 1,2,4-trichlorobenzene in culture. Biomineralization is the process by which living organisms produce minerals, and understanding how quorum sensing molecules like C12-HSL influence this process could lead to new approaches for bioremediation of environmental contaminants and the development of novel biomaterials.

Impact on Bacterial Physiology

Effects on Fatty Acid Profiles

Research has demonstrated that C12-HSL alters the fatty acid profiles of bacteria like Salmonella during various growth phases. These alterations in fatty acid composition can affect membrane fluidity, permeability, and other physical properties, which in turn influence how bacteria interact with their environment and respond to stresses. The specific changes induced by C12-HSL suggest that this molecule can trigger adaptive responses that prepare bacteria for environmental challenges.

Influence on Protein Expression

The presence of C12-HSL significantly affects the protein expression profile of bacteria, particularly proteins involved in stress responses and metabolic regulation. Of particular note is the NfsB protein, which consistently shows increased abundance in the presence of C12-HSL at all evaluated time points. This finding suggests that bacteria exposed to C12-HSL may be more susceptible to the action of nitrofurans, or alternatively, that AHLs themselves might exhibit some toxicity under certain conditions.

Interspecies Communication

Although some bacterial species like Salmonella cannot synthesize AHLs, they can recognize and respond to these molecules produced by other microorganisms through specific receptor proteins such as SdiA. This mechanism of interspecies communication allows for complex ecological interactions within microbial communities and may play important roles in polymicrobial infections and environmental biofilms.

Future Research Directions

Biotechnological Applications

The ability of C12-HSL to modulate bacterial behavior and metabolism suggests potential applications in biotechnology, such as optimizing the production of valuable metabolites by bacterial cultures or enhancing the efficiency of bioremediation processes. Further research into the specific effects of C12-HSL on different bacterial species and under various environmental conditions could lead to innovative biotechnological solutions.